Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†

Chemical Communications Pub Date: 2009-03-19 DOI: 10.1039/B901135H

Abstract

CoF3 aqueous solution was used to modify the surface of Ti-doped iron oxidethin film photoanodes to negatively shift the flat-band potential and allow photogenerated electrons to directly reduce water to hydrogen without an external bias; the zero bias performance was further improved by the use of glucose (a biomass analog) to bypass the relatively slow oxygen evolution reaction to provide a source of electrons to rapidly consume photogenerated holes.

Graphical abstract: Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride
Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†
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Chemical Communications
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